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Cat. No.: B15139084

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental findings on Sophoraflavanone

G (SG), a prenylated flavonoid with a range of reported biological activities. The objective is to

offer a consolidated resource for researchers and drug development professionals, presenting

quantitative data, detailed experimental protocols, and visual representations of its

mechanisms of action. This guide compares SG's performance against established alternatives

in the fields of anti-inflammatory, antimicrobial, and anti-cancer research.

Anti-inflammatory Activity: Sophoraflavanone G vs.
Quercetin
Sophoraflavanone G has demonstrated significant anti-inflammatory properties, primarily

through the inhibition of pro-inflammatory mediators in macrophage cell lines. A key measure of

this activity is the half-maximal inhibitory concentration (IC50) for nitric oxide (NO) production in

lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages. This section compares the

efficacy of Sophoraflavanone G with Quercetin, a well-known flavonoid with potent anti-

inflammatory effects.
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Compoun
d

Cell Line Stimulant
Assay
Duration

Endpoint IC50 (µM)
Referenc
e(s)

Sophorafla

vanone G
RAW 264.7 LPS 24 hours

Nitric

Oxide (NO)

~10 - 20

µM
[1]

Quercetin RAW 264.7 LPS 24 hours
Nitric

Oxide (NO)
~5 - 50 µM [2][3][4][5]

Note: The IC50 values can vary depending on the specific experimental conditions, such as the

concentration of LPS and cell density. The provided ranges are indicative of the reported

values in the literature.

Antimicrobial Activity: Sophoraflavanone G vs.
Gentamicin
Sophoraflavanone G has shown promising antibacterial activity, particularly against Gram-

positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The minimum

inhibitory concentration (MIC) is a standard measure of a compound's antimicrobial potency.

Here, we compare the MIC of Sophoraflavanone G against MRSA with that of Gentamicin, a

widely used aminoglycoside antibiotic.

Compound
Bacterial
Strain

Method MIC (µg/mL) Reference(s)

Sophoraflavanon

e G

Methicillin-

resistant

Staphylococcus

aureus (MRSA)

Broth

microdilution
3.13 - 6.25

Gentamicin

Methicillin-

resistant

Staphylococcus

aureus (MRSA)

Broth

microdilution
Varies widely*

*Note: The MIC of Gentamicin against MRSA can vary significantly depending on the specific

strain and its resistance profile. It is often used in combination with other antibiotics to
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overcome resistance.

Anti-cancer Activity: Sophoraflavanone G vs.
Doxorubicin
Recent studies have highlighted the potential of Sophoraflavanone G as an anti-cancer agent,

particularly in triple-negative breast cancer cell lines like MDA-MB-231. The IC50 value from

cell viability assays is a common metric for assessing cytotoxic effects. This section compares

the in vitro anti-cancer activity of Sophoraflavanone G with Doxorubicin, a conventional

chemotherapeutic drug.

Compound Cell Line Assay
Assay
Duration

IC50 (µM)
Reference(s
)

Sophoraflava

none G
MDA-MB-231 MTT Assay 48 hours ~20 - 40 µM

Doxorubicin MDA-MB-231 MTT Assay 48 hours
~0.052 - 3.16

µM

Note: The IC50 values for Doxorubicin can vary based on the specific assay conditions and the

sensitivity of the cell line.

Detailed Experimental Protocols
To ensure the reproducibility of the findings presented, this section provides detailed

methodologies for the key experiments cited in this guide.

Cell Viability (MTT) Assay
Cell Seeding: Plate cells (e.g., MDA-MB-231) in a 96-well plate at a density of 5 x 10³ to 1 x

10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a

humidified atmosphere with 5% CO₂ to allow for cell attachment.

Compound Treatment: Prepare serial dilutions of the test compound (Sophoraflavanone G or

Doxorubicin) in culture medium. Remove the existing medium from the wells and add 100 µL
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of the compound dilutions. Include a vehicle control (medium with the same concentration of

solvent, e.g., DMSO, as the highest compound concentration) and a no-treatment control.

Incubation: Incubate the plate for the desired period (e.g., 48 hours) at 37°C and 5% CO₂.

MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for

another 2-4 hours at 37°C.

Formazan Solubilization: Carefully remove the medium containing MTT and add 100-150 µL

of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well

to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

microplate reader. The background absorbance at 630 nm can also be measured and

subtracted.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The

IC50 value is determined by plotting the percentage of viability against the log of the

compound concentration and fitting the data to a sigmoidal dose-response curve.

Nitric Oxide (NO) Production (Griess) Assay
Cell Seeding and Stimulation: Seed RAW 264.7 cells in a 24-well plate at a density of 2 x 10⁵

cells per well and allow them to adhere overnight. Pre-treat the cells with various

concentrations of the test compound (Sophoraflavanone G or Quercetin) for 1-2 hours. Then,

stimulate the cells with 1 µg/mL of LPS for 24 hours.

Supernatant Collection: After incubation, collect the cell culture supernatant from each well.

Griess Reaction: In a new 96-well plate, mix 50 µL of the supernatant with 50 µL of Griess

Reagent A (1% sulfanilamide in 5% phosphoric acid) and incubate at room temperature for

5-10 minutes, protected from light. Then, add 50 µL of Griess Reagent B (0.1% N-(1-

naphthyl)ethylenediamine dihydrochloride in water) and incubate for another 5-10 minutes.

Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.

Data Analysis: Create a standard curve using known concentrations of sodium nitrite.

Calculate the nitrite concentration in the samples from the standard curve. The percentage of
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inhibition of NO production is calculated relative to the LPS-stimulated control.

Minimum Inhibitory Concentration (MIC) Determination
(Broth Microdilution)

Preparation of Inoculum: Prepare a bacterial suspension (e.g., MRSA) in a suitable broth

(e.g., Mueller-Hinton Broth) and adjust the turbidity to a 0.5 McFarland standard, which

corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to achieve a final

inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

Compound Dilution: Prepare serial two-fold dilutions of the test compound

(Sophoraflavanone G or Gentamicin) in the broth in a 96-well microtiter plate.

Inoculation: Add the prepared bacterial inoculum to each well containing the compound

dilutions. Include a positive control (inoculum without compound) and a negative control

(broth without inoculum).

Incubation: Incubate the plate at 37°C for 18-24 hours.

MIC Determination: The MIC is defined as the lowest concentration of the compound that

completely inhibits visible bacterial growth.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling

pathways modulated by Sophoraflavanone G and a typical experimental workflow for its

evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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